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Compound of Interest

Compound Name: MS645

Cat. No.: B15570811 Get Quote

For Immediate Release – Researchers and drug development professionals handling MS645,

a bivalent BET bromodomain (BrD) inhibitor, must adhere to stringent disposal procedures to

ensure laboratory safety and prevent environmental contamination. Due to its classification as

a combustible solid and its high potential for water contamination, proper end-of-life

management of this compound is critical.

MS645, identified with CAS number 2250091-96-2, is a white to beige powder soluble in

DMSO.[1][2] Safety information designates it as a Storage Class 11 combustible solid and,

notably, assigns it a Water Hazard Class (WGK) of 3, indicating it is highly hazardous to water.

[1][2] This heightened environmental risk necessitates that all waste containing MS645 be

treated as hazardous.

Immediate Safety and Handling Protocols
Before beginning any disposal-related activities, it is imperative to consult your institution's

Environmental Health and Safety (EHS) department for specific guidance tailored to your

location and facilities. The following protocols are based on general best practices for potent,

halogenated organic compounds and should be implemented in conjunction with institutional

requirements.

All handling of MS645, including preparation for disposal, should be conducted within a

certified chemical fume hood to prevent inhalation of dust or aerosols.[1] Standard personal

protective equipment (PPE), including a lab coat, safety goggles with side shields, and

chemical-resistant gloves (e.g., nitrile), must be worn at all times.[1]
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Quantitative Data Summary
Property Value Source

CAS Number 2250091-96-2 [1]

Empirical Formula C48H54Cl2N10O2S2 [1]

Appearance White to beige powder [1][2]

Solubility DMSO (2 mg/mL) [1][2]

Storage Class 11 (Combustible Solids) [1][2]

Water Hazard Class (WGK) 3 (Highly hazardous to water) [1][2]

Step-by-Step Disposal Procedures
The proper disposal of MS645 involves a multi-step process focused on containment,

segregation, and clear labeling.

Waste Segregation
Proper segregation is the cornerstone of safe chemical waste disposal. To prevent accidental

reactions and ensure compliant disposal, the following segregation practices are mandatory:

Solid Waste: All solid materials contaminated with MS645 must be collected in a designated

hazardous waste container. This includes:

Unused or expired MS645 powder.

Contaminated personal protective equipment (gloves, disposable lab coats).

Weighing papers, pipette tips, and other disposables that have come into direct contact

with the compound.

Liquid Waste: Solutions containing MS645, such as those prepared in DMSO, must be

collected in a separate, clearly labeled hazardous liquid waste container.

Crucially, halogenated organic waste must be kept separate from non-halogenated waste

streams.[3][4][5][6][7] This is due to specific disposal requirements for halogenated
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compounds.

Sharps Waste: Needles, syringes, or any other contaminated sharps must be disposed of in

a designated sharps container that is puncture-resistant and clearly labeled as hazardous

waste.

Container Management and Labeling
All waste containers must be in good condition, compatible with the chemical waste they hold,

and have a secure, tight-fitting lid.[3][5]

Labeling: As soon as the first item of waste is placed in a container, it must be labeled. The

label should clearly state "Hazardous Waste" and include the full chemical name: "MS645
((S)-N,N′-(decane-1,10-diyl)bis(2-((6S)-4-(4-chlorophenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1]

[3][4]triazolo[4,3-a][3][4]diazepin-6-yl)acetamide))". All constituents and their approximate

percentages should be listed.[3]

Storage: Waste containers should be kept closed except when adding waste and stored in a

designated satellite accumulation area.[3] This area should be well-ventilated and provide

secondary containment to mitigate spills.

Final Disposal
Do not pour any waste containing MS645 down the drain.[4][8] The high water hazard

classification means even small amounts can cause significant environmental damage.

Once a waste container is full (no more than 90% capacity), arrange for its collection by your

institution's EHS department or a licensed hazardous waste disposal contractor.[1]

Spill Management
In the event of a spill, the immediate priority is to ensure personnel safety and contain the

material.

For Small Spills:

Alert personnel in the immediate area.
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Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Carefully collect the absorbent material and place it in the designated solid hazardous

waste container.

Decontaminate the spill area with a suitable solvent, collecting all cleaning materials as

hazardous waste.

For Large Spills:

Evacuate the area immediately.

Alert your supervisor and contact your institution's EHS or emergency response team.

Experimental Protocol Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of MS645 waste streams.
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Caption: Workflow for the proper disposal of MS645 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15570811?utm_src=pdf-body-img
https://www.benchchem.com/product/b15570811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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